Cas no 193693-64-0 (Fmoc-azetidine-3-carboxylic acid)

Fmoc-azetidine-3-carboxylic acid is a protected amino acid derivative widely used in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. The azetidine ring confers conformational rigidity, which can enhance peptide stability and influence secondary structure. This compound is valued for its compatibility with standard Fmoc-based protocols and its role in introducing constrained motifs into peptide backbones. It is typically employed in pharmaceutical research and drug development to explore structure-activity relationships. High purity grades ensure reliable performance in automated synthesis applications.
Fmoc-azetidine-3-carboxylic acid structure
193693-64-0 structure
Product Name:Fmoc-azetidine-3-carboxylic acid
CAS No:193693-64-0
MF:C19H17NO4
MW:323.342585325241
MDL:MFCD01321018
CID:66454
PubChem ID:24845021
Update Time:2025-10-14

Fmoc-azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Fmoc-Azetidine-3-carboxylic acid
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-azetidine-3-carboxylic acid
    • 1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid
    • Fmoc-3Aze-OH
    • FMOC-AZETIDINE-3-CARBOXYLIC ACID
    • Fmoc-L-Azetidine-3-carboxylicacid
    • FMOC-AZE(3)-OH
    • RARECHEM BK PT 0279
    • FMOC-3-AZETIDINE CARBOXYLIC ACID
    • N-FMOC-3-AZETIDINE CARBOXYLIC ACID
    • 1-Fmoc-3-Azetidinecarboxylic acid
    • 1-N-Fmoc-3-azetidinecarboxylic acid
    • FMOC-L-AZETIDINE-3-CARBOXYLIC ACID
    • Fmoc-azetidine-3-carboxylic acid98.0 +%
    • 1-(((9H-fluoren-9-yl)methoxy)carbonyl)azetidine-3-carboxylic acid
    • 1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AZETIDINE-3-CARBOXYLIC ACID
    • 1-Fmoc-azetidine-3-carboxylicacid
    • QDEJCUHGSHSYQH-UHFFFAOYSA-N
    • KSC541G2B
    • AMBZ0206
    • SBB067463
    • CF-3
    • MFCD01321018
    • AM20050429
    • FT-0643816
    • 1-(9H-fluoren-9-ylmethoxycarbonyl)azetidine-3-carboxylic acid;1-Fmoc-Azetidine-3-carboxylic acid
    • ZB0879
    • J-012542
    • 1-Fmoc-azetidine-3-carboxylic acid, >=98.0% (HPLC)
    • EN300-624025
    • DTXSID60373262
    • SCHEMBL119453
    • AKOS015837429
    • Z1217191433
    • 1-[(9H-fluoren-9-ylmethoxy)carbonyl]azetidine-3-carboxylic acid
    • 193693-64-0
    • SY065299
    • A813661
    • SB52173
    • DS-0717
    • Indole-3-aldehydeazine
    • HY-W011277
    • CS-W011993
    • F1099
    • DB-019185
    • Fmoc-azetidine-3-carboxylic acid
    • MDL: MFCD01321018
    • Inchi: 1S/C19H17NO4/c21-18(22)12-9-20(10-12)19(23)24-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,21,22)
    • InChI Key: QDEJCUHGSHSYQH-UHFFFAOYSA-N
    • SMILES: O(C(N1CC(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 323.11600
  • Monoisotopic Mass: 323.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 480
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.368
  • Melting Point: 172.0 to 176.0 deg-C
  • Boiling Point: 543.3°C at 760 mmHg
  • Flash Point: 282°(540°F)
  • Refractive Index: 1.65
  • PSA: 66.84000
  • LogP: 2.88980

Fmoc-azetidine-3-carboxylic acid Security Information

Fmoc-azetidine-3-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Fmoc-azetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
077388-1g
1-Fmoc-azetidine-3-carboxylic acid
193693-64-0 95%
1g
£25.00 2022-03-01
Fluorochem
077388-5g
1-Fmoc-azetidine-3-carboxylic acid
193693-64-0 95%
5g
£81.00 2022-03-01
Fluorochem
077388-10g
1-Fmoc-azetidine-3-carboxylic acid
193693-64-0 95%
10g
£147.00 2022-03-01
Fluorochem
077388-25g
1-Fmoc-azetidine-3-carboxylic acid
193693-64-0 95%
25g
£334.00 2022-03-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
00398-500MG
Fmoc-azetidine-3-carboxylic acid
193693-64-0 ≥98.0% (HPLC)
500MG
¥4538.65 2022-02-23
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F124587-500mg
Fmoc-azetidine-3-carboxylic acid
193693-64-0 ≥98.0% (HPLC)
500mg
¥188.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F124587-1g
Fmoc-azetidine-3-carboxylic acid
193693-64-0 ≥98.0% (HPLC)
1g
¥360.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F124587-250mg
Fmoc-azetidine-3-carboxylic acid
193693-64-0 ≥98.0% (HPLC)
250mg
¥118.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F124587-100mg
Fmoc-azetidine-3-carboxylic acid
193693-64-0 ≥98.0% (HPLC)
100mg
¥59.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F124587-5g
Fmoc-azetidine-3-carboxylic acid
193693-64-0 ≥98.0% (HPLC)
5g
¥1540.90 2023-09-02

Fmoc-azetidine-3-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:193693-64-0)Fmoc-azetidine-3-carboxylic acid
Order Number:A813661
Stock Status:in Stock
Quantity:25g/100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:59
Price ($):179.0/716.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:193693-64-0)Fmoc-azetidine-3-carboxylic acid
A813661
Purity:99%/99%
Quantity:25g/100g
Price ($):179.0/716.0
Email